Cas no 1797657-30-7 (2-(1-Benzofuran-2-yl)-2-oxoethyl 1-chloroisoquinoline-3-carboxylate)

• Product Name: 2-(1-Benzofuran-2-yl)-2-oxoethyl 1-chloroisoquinoline-3-carboxylate
• CAS No: 1797657-30-7
• MF: C₂₀H₁₂ClNO₄
• MW: 365.766584396362
• CID: 6354763
• PubChem ID: 75416765
• Update Time: 2024-01-11

2-(1-Benzofuran-2-yl)-2-oxoethyl 1-chloroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1797657-30-7
• Z793625206
• 2-(1-benzofuran-2-yl)-2-oxoethyl 1-chloroisoquinoline-3-carboxylate
• AKOS034588557
• [2-(1-benzofuran-2-yl)-2-oxoethyl] 1-chloroisoquinoline-3-carboxylate
• EN300-26605029
• 2-(1-Benzofuran-2-yl)-2-oxoethyl 1-chloroisoquinoline-3-carboxylate

• Inchi： 1S/C20H12ClNO4/c21-19-14-7-3-1-5-12(14)9-15(22-19)20(24)25-11-16(23)18-10-13-6-2-4-8-17(13)26-18/h1-10H,11H2
• InChI Key： ILRCQQPSQQEQQZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(=O)OCC(C2=CC3C=CC=CC=3O2)=O)=N1

Computed Properties

• Exact Mass: 365.0454856g/mol
• Monoisotopic Mass: 365.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives